Sichuan Chinaberry

Plant Description

Sichuan Chinaberry (Toosendan Fruit, Fructus Meliae Toosendan) is a traditional Chinese herbal medicine derived from the mature fruit of Melia toosendan Sieb. et Zucc. or Melia azedarach L. It is primarily recognized for its anthelmintic properties, particularly against roundworms, and is also used to alleviate pain, especially in conditions related to qi stagnation and cold accumulation, such as abdominal pain and hernia pain. Its pharmacological actions involve dispelling parasites and regulating qi flow.